Cas no 2679813-26-2 (rac-benzyl N-{(1R,2S,4R,5S,6R)-5,6-dihydroxybicyclo2.2.1heptan-2-ylmethyl}carbamate)

rac-benzyl N-{(1R,2S,4R,5S,6R)-5,6-dihydroxybicyclo2.2.1heptan-2-ylmethyl}carbamate structure
2679813-26-2 structure
Product Name:rac-benzyl N-{(1R,2S,4R,5S,6R)-5,6-dihydroxybicyclo2.2.1heptan-2-ylmethyl}carbamate
CAS No:2679813-26-2
MF:C16H21NO4
MW:291.34224486351
CID:5629975
PubChem ID:165942847
Update Time:2025-10-28

rac-benzyl N-{(1R,2S,4R,5S,6R)-5,6-dihydroxybicyclo2.2.1heptan-2-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • 2679813-26-2
    • EN300-28288460
    • rac-benzyl N-{[(1R,2S,4R,5S,6R)-5,6-dihydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate
    • rac-benzyl N-{(1R,2S,4R,5S,6R)-5,6-dihydroxybicyclo2.2.1heptan-2-ylmethyl}carbamate
    • Inchi: 1S/C16H21NO4/c18-14-11-6-12(13(7-11)15(14)19)8-17-16(20)21-9-10-4-2-1-3-5-10/h1-5,11-15,18-19H,6-9H2,(H,17,20)/t11-,12-,13-,14+,15-/m1/s1
    • InChI Key: QOLCYXUQGJFWCX-ARILJUKYSA-N
    • SMILES: O[C@H]1[C@H]([C@@H]2C[C@H](CNC(=O)OCC3C=CC=CC=3)[C@H]1C2)O

Computed Properties

  • Exact Mass: 291.14705815g/mol
  • Monoisotopic Mass: 291.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 78.8Ų

rac-benzyl N-{(1R,2S,4R,5S,6R)-5,6-dihydroxybicyclo2.2.1heptan-2-ylmethyl}carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28288460-0.05g
rac-benzyl N-{[(1R,2S,4R,5S,6R)-5,6-dihydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate
2679813-26-2 95.0%
0.05g
$707.0 2025-03-19
Enamine
EN300-28288460-0.1g
rac-benzyl N-{[(1R,2S,4R,5S,6R)-5,6-dihydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate
2679813-26-2 95.0%
0.1g
$741.0 2025-03-19
Enamine
EN300-28288460-0.25g
rac-benzyl N-{[(1R,2S,4R,5S,6R)-5,6-dihydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate
2679813-26-2 95.0%
0.25g
$774.0 2025-03-19
Enamine
EN300-28288460-0.5g
rac-benzyl N-{[(1R,2S,4R,5S,6R)-5,6-dihydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate
2679813-26-2 95.0%
0.5g
$809.0 2025-03-19
Enamine
EN300-28288460-1.0g
rac-benzyl N-{[(1R,2S,4R,5S,6R)-5,6-dihydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate
2679813-26-2 95.0%
1.0g
$842.0 2025-03-19
Enamine
EN300-28288460-2.5g
rac-benzyl N-{[(1R,2S,4R,5S,6R)-5,6-dihydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate
2679813-26-2 95.0%
2.5g
$1650.0 2025-03-19
Enamine
EN300-28288460-5.0g
rac-benzyl N-{[(1R,2S,4R,5S,6R)-5,6-dihydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate
2679813-26-2 95.0%
5.0g
$2443.0 2025-03-19
Enamine
EN300-28288460-10.0g
rac-benzyl N-{[(1R,2S,4R,5S,6R)-5,6-dihydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate
2679813-26-2 95.0%
10.0g
$3622.0 2025-03-19
Enamine
EN300-28288460-1g
rac-benzyl N-{[(1R,2S,4R,5S,6R)-5,6-dihydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate
2679813-26-2
1g
$842.0 2023-09-08
Enamine
EN300-28288460-5g
rac-benzyl N-{[(1R,2S,4R,5S,6R)-5,6-dihydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate
2679813-26-2
5g
$2443.0 2023-09-08

Additional information on rac-benzyl N-{(1R,2S,4R,5S,6R)-5,6-dihydroxybicyclo2.2.1heptan-2-ylmethyl}carbamate

Recent Advances in the Study of rac-Benzyl N-{(1R,2S,4R,5S,6R)-5,6-Dihydroxybicyclo[2.2.1]heptan-2-ylmethyl}carbamate (CAS: 2679813-26-2)

The compound rac-benzyl N-{(1R,2S,4R,5S,6R)-5,6-dihydroxybicyclo[2.2.1]heptan-2-ylmethyl}carbamate (CAS: 2679813-26-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of complex bioactive molecules. Its bicyclic structure, combined with the presence of hydroxyl and carbamate functional groups, makes it a versatile scaffold for the development of novel therapeutics. Researchers have explored its utility in the synthesis of enzyme inhibitors, particularly those targeting glycosidases and other carbohydrate-processing enzymes, which are implicated in a variety of diseases, including cancer and metabolic disorders.

One of the most notable advancements in the study of this compound is its application in the development of chiral building blocks for asymmetric synthesis. The stereochemical complexity of rac-benzyl N-{(1R,2S,4R,5S,6R)-5,6-dihydroxybicyclo[2.2.1]heptan-2-ylmethyl}carbamate allows for the creation of enantiomerically pure compounds, which are highly sought after in the pharmaceutical industry for their improved efficacy and reduced side effects. Recent publications have detailed innovative synthetic routes that optimize yield and purity, paving the way for large-scale production.

In addition to its synthetic utility, the compound has shown promising biological activity in preliminary in vitro and in vivo studies. Investigations into its mechanism of action suggest that it may interact with specific protein targets involved in cellular signaling pathways. These findings have sparked interest in its potential as a lead compound for the development of new drugs targeting inflammatory and neurodegenerative diseases. Further research is needed to fully elucidate its pharmacological profile and therapeutic potential.

Looking ahead, the continued exploration of rac-benzyl N-{(1R,2S,4R,5S,6R)-5,6-dihydroxybicyclo[2.2.1]heptan-2-ylmethyl}carbamate and its derivatives holds great promise for advancing our understanding of chemical biology and medicinal chemistry. Future studies should focus on optimizing its synthetic pathways, expanding its applications in drug discovery, and conducting rigorous preclinical evaluations to assess its safety and efficacy. The insights gained from these efforts will undoubtedly contribute to the development of innovative therapies for a range of human diseases.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.